[1-(2-Aminophenyl)piperidin-2-yl]methanol

• IUPAC Name: [1-(2-aminophenyl)piperidin-2-yl]methanol
• InChI: InChI=1S/C12H18N2O/c13-11-6-1-2-7-12(11)14-8-4-3-5-10(14)9-15/h1-2,6-7,10,15H,3-5,8-9,13H2
• InChI Key: GCMMIWPLCXLUHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)C2=CC=CC=C2N
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

“[1-(2-Aminophenyl)piperidin-2-yl]methanol” is a compound that falls under the category of piperidine derivatives. Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state. They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including “[1-(2-Aminophenyl)piperidin-2-yl]methanol”, is characterized by a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Drug Design and Synthesis

Piperidine derivatives play a significant role in the pharmaceutical industry. . The compound “[1-(2-Aminophenyl)piperidin-2-yl]methanol” could potentially be used in the synthesis of various drugs due to its piperidine moiety.

Anti-Inflammatory Properties

. . .

Synthesis of Annulated N-Heterocyclic Carbene Ligands

. These ligands are often used in organometallic chemistry.

Synthesis of Muscarinic Receptor Antagonists

. These antagonists are used in the treatment of various diseases such as chronic obstructive pulmonary disease and asthma.

Synthesis of Selective 5-HT5A Receptor Antagonists

. These antagonists are used in the treatment of various psychiatric disorders.

Synthesis of Ternary Platinum (II) Complexes

. These complexes have applications in various fields such as catalysis and anticancer therapy.

Inhibitory Effect on Quinoline

. This could potentially be used in the development of new drugs.

Synthesis of Spiropiperidines

. These compounds have various applications in medicinal chemistry.

Future Directions

Piperidine derivatives, including “[1-(2-Aminophenyl)piperidin-2-yl]methanol”, have significant roles in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on improving the synthesis methods and exploring the pharmacological applications of these compounds.